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Cat. No.: B1254390 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
TAN-1057C belongs to a family of dipeptide antibiotics, including TAN-1057A, B, and D,

originally isolated from the bacterium Flexibacter sp.[1][2] These compounds have

demonstrated significant antibacterial activity, notably against clinically important pathogens

such as methicillin-resistant Staphylococcus aureus (MRSA).[1][2][3] The primary mechanism

of action for the TAN-1057 series of antibiotics is the inhibition of bacterial protein biosynthesis.

[1][4] Specifically, TAN-1057A has been shown to interfere with the formation of the 50S

ribosomal subunit, a critical component of the bacterial protein synthesis machinery.[4] These

application notes provide detailed protocols for in vitro assays to evaluate the efficacy of TAN-
1057C and its analogs.

Data Presentation
The following tables summarize the available quantitative data for TAN-1057 analogs. It is

important to note that while TAN-1057C is known to be active, specific MIC and IC50 values

are not as readily available in the public domain as those for TAN-1057A. The data for TAN-

1057A can be used as a reliable reference for the expected efficacy of TAN-1057C.

Table 1: In Vitro Antibacterial Activity of TAN-1057 Analogs
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Compound Test Organism Medium MIC (µg/mL) Reference

TAN-1057A/B

mixture

Staphylococcus

aureus P209
AOAC 0.1 [4]

TAN-1057A/B

mixture

Staphylococcus

aureus P209

Mueller-Hinton

Broth
3.1 [4]

Table 2: In Vitro Inhibitory Activity of TAN-1057A against Staphylococcus aureus

Assay Parameter Value (µg/mL) Reference

Growth Inhibition
50% reduction in

growth rate
6.0 [4]

Protein Synthesis

Inhibition
IC50 4.5 [4]

50S Ribosomal

Subunit Formation

Inhibition

IC50 9.0 [4]

Cell-Free Translation

Inhibition (sensitive

strain)

IC50 1.45 [4]

Cell-Free Translation

Inhibition (resistant

strain)

IC50 23.2 [4]

Signaling Pathway
The primary mechanism of action of TAN-1057C is the inhibition of bacterial protein synthesis

through the disruption of 50S ribosomal subunit formation. The following diagram illustrates this

proposed signaling pathway.
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Start

Prepare Serial Dilutions
of TAN-1057C in Broth

Prepare Standardized
Bacterial Inoculum

Inoculate Microtiter Plate

Incubate at 37°C
for 18-24 hours

Read Results
(Visual or OD600)

Determine MIC

End
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Prepare Cell-Free
Reaction Master Mix

Add Varying Concentrations
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Initiate Reaction with
Labeled Amino Acids

Incubate at 37°C

Detect Protein Synthesis
(Radioactivity/Fluorescence)

Calculate % Inhibition
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End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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